Cas no 91958-67-7 (1-[(benzyloxy)carbonyl]-4-hydroxypyrrolidine-2-carboxylic acid)

• Product Name: 1-[(benzyloxy)carbonyl]-4-hydroxypyrrolidine-2-carboxylic acid
• CAS No: 91958-67-7
• MF: C₁₃H₁₅NO₅
• MW: 265.261904001236
• CID: 1084066
• PubChem ID: 114537
• Update Time: 2025-05-20

1-[(benzyloxy)carbonyl]-4-hydroxypyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-((Benzyloxy)carbonyl)-4-hydroxypyrrolidine-2-carboxylic acid
• 1-[(Benzyloxy)carbonyl]-4-hydroxyproline
• 1-[(benzyloxy)carbonyl]-4-hydroxypyrrolidine-2-carboxylic acid
• FT-0623521
• Cbz-L-hydroxyproline
• 4-Hydroxy-Pyrrolidine-1,2-Dicarboxylic Acid 1-Benzyl Ester
• SY032045
• SY014704
• SCHEMBL464289
• AB15416
• Z-CIS-HYP-OH
• FT-0774174
• cis-N-Cbz-4-hydroxy-L-proline
• AB05440
• EN300-72490
• 1-Benzyl hydrogen (2S-trans)-4-hydroxypyrrolidine-1,2-dicarboxylate
• NSC690765
• N-Carbobenzyloxy-l-allo-hydroxyproline
• (2S,4R)-4-hydroxy-1-phenylmethoxycarbonylpyrrolidine-2-carboxylic acid
• (2R,4S)-N-alpha-CARBOBENZOXY-4-HYDROXYPYRROLIDINE-2-CARBOXYLIC ACID
• 4-hydroxy-pyrrolidine-1,2-dicarboxylic 1-benzyl ester
• 4-hydroxy-1-phenylmethoxycarbonylpyrrolidine-2-carboxylic acid
• AKOS015962502
• FT-0697537
• Z57969269
• Z-D-CIS-HYP-OH
• MFCD03428474
• MFCD00238423
• EINECS 236-831-2
• SB23229
• Cbz-L-Hyp-OH
• AS-12756
• N-Carbobenzoxy-allo-4-hydroxyproline
• AB15414
• 1-((Benzyloxy)carbonyl)-4-hydroxyproline
• Oprea1_769108
• 91958-67-7
• NSC 690765
• Z-L-4-Hydroxyproline
• N-Cbz-trans-4-hydroxy-L-proline
• AKOS000180548
• trans-N-Carbobenzoxy-4-hydroxy-L-proline
• DTXSID10928867
• 130930-25-5
• 13504-85-3
• Z-TRANS-4-HYDROXY-L-PROLINE
• SY279629
• FT-0682205
• CBZ-D-HYP-OH
• trans-1-[(benzyloxy)carbonyl]-4-hydroxypyrrolidine-2-carboxylic acid
• AC-24039
• 1-benzyloxycarbonyl-4-hydroxy-pyrrolidine-2-carboxylic acid
• PB42517
• CBZ-CIS-4-HYDROXY-D-PROLINE
• Cbz-Hyp-OH
• N-Cbz-Hydroxy-L-proline
• N-Cbz-(4R)-4-hydroxy-D-proline
• 1-(Benzyloxycarbonyl)-4-hydroxypyrrolidine-2-carboxylic acid
• DB-063056
• DA-06945
• 317830-65-2
• (2s,4r)-1-(benzyloxycarbonyl)-4-hydroxypyrrolidine-2-carboxylic acid
• DB-367848

• Inchi： 1S/C13H15NO5/c15-10-6-11(12(16)17)14(7-10)13(18)19-8-9-4-2-1-3-5-9/h1-5,10-11,15H,6-8H2,(H,16,17)
• InChI Key： WWVCWLBEARZMAH-UHFFFAOYSA-N
• SMILES： OC1CN(C(=O)OCC2C=CC=CC=2)C(C(=O)O)C1

Computed Properties

• Exact Mass: 265.09502258g/mol
• Monoisotopic Mass: 265.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 87.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-[(benzyloxy)carbonyl]-4-hydroxypyrrolidine-2-carboxylic acid

Comprehensive Overview of 1-[(benzyloxy)carbonyl]-4-hydroxypyrrolidine-2-carboxylic acid (CAS No. 91958-67-7)

1-[(benzyloxy)carbonyl]-4-hydroxypyrrolidine-2-carboxylic acid (CAS No. 91958-67-7) is a specialized organic compound widely utilized in pharmaceutical research, peptide synthesis, and medicinal chemistry. Its unique structural features, including a pyrrolidine ring and carboxylic acid functionality, make it a valuable intermediate for designing bioactive molecules. The compound’s benzyloxycarbonyl (Cbz) protecting group enhances its stability during synthetic processes, while the hydroxyl group offers additional reactivity for further derivatization.

In recent years, the demand for pyrrolidine-based compounds has surged due to their prominence in drug discovery, particularly for targeting neurological disorders and metabolic diseases. Researchers frequently search for "CAS 91958-67-7 applications" or "Cbz-protected pyrrolidine derivatives" to explore its role in synthesizing protease inhibitors or glycosidase modulators. The compound’s compatibility with solid-phase peptide synthesis (SPPS) also aligns with the growing interest in "peptide therapeutics" and "bioconjugation techniques," which are trending topics in biopharmaceutical innovation.

The synthesis of 1-[(benzyloxy)carbonyl]-4-hydroxypyrrolidine-2-carboxylic acid typically involves multi-step organic reactions, including esterification, protection-deprotection strategies, and chiral resolution. Its carboxylic acid moiety allows for easy coupling with amines or alcohols, making it a versatile building block for libraries of small-molecule drugs. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for verifying its purity, a common concern among purchasers searching for "high-purity CAS 91958-67-7."

From an industrial perspective, scalability and cost-efficiency are key considerations. Manufacturers often optimize routes to produce 91958-67-7 with minimal byproducts, addressing queries like "bulk suppliers of Cbz-pyrrolidine derivatives." Environmental sustainability is another hotspot, with green chemistry approaches (e.g., catalytic hydrogenation for deprotection) gaining traction in forums discussing "eco-friendly peptide synthesis."

In summary, 1-[(benzyloxy)carbonyl]-4-hydroxypyrrolidine-2-carboxylic acid bridges academic research and industrial applications, driven by its adaptability in drug design and alignment with modern pharmaceutical trends. Its relevance to neurological and metabolic research ensures continued interest, while advancements in synthetic methodologies promise broader accessibility for researchers worldwide.